![molecular formula C25H21FN2O4S B2364568 2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide CAS No. 866808-51-7](/img/structure/B2364568.png)
2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
Description
2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H21FN2O4S and its molecular weight is 464.51. The purity is usually 95%.
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Scientific Research Applications
Cancer Research: Overcoming Drug Resistance
This compound shows promise in cancer research, particularly in overcoming drug resistance. Polysubstituted pyrroles, which share a similar structure, have been known to inhibit p-glycoprotein (P-gp) and breast cancer resistance protein (BCRP) efflux pumps. These pumps contribute to multi-drug resistance in cancer cells by expelling therapeutic drugs, thus reducing their efficacy. By inhibiting these pumps, compounds like 2-(3-((4-fluorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide could potentially enhance the effectiveness of cancer treatments .
Antibacterial Applications: Efflux Pump Inhibition
The structural analogs of this compound have been found to inhibit the Nor A efflux pump in Staphylococcus aureus. This pump is responsible for the bacterial resistance to fluoroquinolone antibiotics. By inhibiting the Nor A efflux pump, the compound could restore the efficacy of antibiotics against resistant bacterial strains, addressing a significant challenge in the treatment of bacterial infections .
Photocatalysis: Organic Synthesis
Compounds with similar sulfonyl and quinoline structures have been used as photocatalysts in organic synthesis. They can facilitate various chemical reactions under light irradiation, which is a growing field in green chemistry due to its energy efficiency and reduced environmental impact. The compound could be explored for its photocatalytic properties in synthesizing new organic molecules or in the modification of existing ones .
Bioavailability Enhancement: Drug Delivery
The ability of this compound to inhibit efflux pumps not only helps in combating drug resistance but also in enhancing the bioavailability of drugs. By preventing the expulsion of drugs from cells, it could improve the absorption and retention of pharmaceutical compounds, making it a valuable agent in drug delivery systems .
properties
IUPAC Name |
2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN2O4S/c1-16-3-8-19(9-4-16)27-24(29)15-28-14-23(25(30)21-13-17(2)5-12-22(21)28)33(31,32)20-10-6-18(26)7-11-20/h3-14H,15H2,1-2H3,(H,27,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAZBIPRXZWJNEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)C)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(4-fluorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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